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All-Bond 2 System Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals utilizing the All-
Bond 2 system. Adherence to proper experimental protocols is critical for optimal performance.

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of post-operative sensitivity with the All-Bond 2 system?

A1: Post-operative sensitivity with total-etch adhesive systems like All-Bond 2 is often linked to

improper bonding techniques.[1] One of the primary causes is the desiccation, or over-drying,

of the dentin after etching and rinsing.[2] This can cause the collapse of collagen fibers,

preventing the adhesive from fully penetrating the dentinal tubules, which may lead to

sensitivity.[1][2] Another significant factor can be inadequate curing of the adhesive, which

leaves the material soft and compromises the restoration's integrity.[2]

Q2: Is it necessary to keep the dentin moist during the application of All-Bond 2?

A2: Yes, it is crucial to keep the dentin moist. The All-Bond 2 system is designed for wet-

bonding applications.[3] After etching and rinsing, excess water should be removed, but the

dentin surface should remain visibly moist to prevent the collapse of the collagen network.[1]

This ensures proper infiltration of the primer and adhesive for a strong bond.
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Q3: Can All-Bond 2 be used with self-etch or selective-etch techniques?

A3: All-Bond 2 is designed for use with a total-etch technique, where enamel and dentin are

etched with phosphoric acid.[3] For self-etch or selective-etch techniques, a universal bonding

agent like All-Bond Universal is recommended as it is formulated to be compatible with various

etching methods.[1]

Q4: How many coats of primer are required, and is drying between coats necessary?

A4: The manufacturer's instructions specify the application of five consecutive coats of the

mixed Primers A & B to both enamel and dentin. It is critical not to dry between these coats.[3]

After all coats have been applied, the surface should be thoroughly dried with an air syringe for

5-6 seconds to evaporate the solvent.[3]

Q5: What can cause a weak bond strength with the All-Bond 2 system?

A5: Weak bond strength can result from several application errors. These include

contamination of the bonding surface, improper etching time, over-drying of the dentin,

insufficient application of the primer, or inadequate solvent evaporation.[4] Additionally,

incomplete polymerization due to an underpowered or improperly positioned curing light can

significantly weaken the bond.
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Problem Potential Cause Recommended Solution

Post-Operative Sensitivity
Over-drying of dentin after

etching.

After rinsing the etchant, gently

blot the surface with a cotton

pellet or use a high-volume

evacuator to remove excess

water, leaving the dentin visibly

moist. Do not use a direct

stream of air to dry the dentin.

[1]

Incomplete sealing of dentinal

tubules.

Ensure thorough application of

the 5 coats of primer and

proper solvent evaporation to

create a uniform, glossy

surface. This indicates a well-

sealed surface.

Low Bond Strength
Contamination of the bonding

surface.

Maintain a clean and isolated

working field, preferably using

a rubber dam. If contamination

occurs, re-etch the surface

according to the

manufacturer's instructions.

Improper primer application.

Apply 5 consecutive coats of

the mixed Primers A & B

without drying between coats.

After the final coat, dry

thoroughly for 5-6 seconds to

ensure complete solvent

removal.[3]

Inadequate light curing. Ensure the curing light is in

close proximity to the adhesive

layer and that the light

exposure time is adequate

according to the

manufacturer's instructions for
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both the adhesive and the

restorative material.

White, Opaque Appearance of

Adhesive Layer

Incorporation of excess water

into the adhesive.

After rinsing the etchant,

ensure that excess water is

removed before applying the

primer. The dentin should be

moist, not overly wet.

Dislodged Restoration

Multiple factors could

contribute, including all of the

above.

Review the entire application

protocol. Pay close attention to

isolation, etching, dentin

moisture, primer application,

solvent evaporation, and light-

curing steps.

Data Presentation
The following table summarizes the micro-shear bond strength of All-Bond Universal (a related

product to All-Bond 2) on superficial dentin under different etching and application strategies.

This data is provided for comparative purposes to illustrate the impact of different techniques

on bond strength.
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Adhesive System Etching Strategy
Mean Micro-Shear
Bond Strength
(MPa)

Standard Deviation

All-Bond Universal Self-Etch 24.60 3.53

All-Bond Universal Total-Etch 31.47 4.73

Scotchbond Universal Self-Etch 35.74 6.21

Scotchbond Universal Total-Etch 29.50 3.89

Adper Single Bond 2

(Control)
Total-Etch 18.09 3.87

Data from a study

evaluating universal

bonding agents. The

total-etch technique

for All-Bond Universal

showed a higher

micro-shear bond

strength compared to

the self-etch

technique.[5]

Experimental Protocols
General Protocol for Composite Restoration with All-Bond 2:

Cavity Preparation: Prepare the cavity and clean the surface with pumice.

Etching: Apply a 32% phosphoric acid etchant (e.g., UNI-ETCH) to both enamel and dentin

for 15 seconds. Rinse thoroughly with water.[3]

Moisture Control: Remove excess water with a gentle burst of air or by blotting with a cotton

pellet. The dentin surface should remain moist. Do not desiccate the tooth structure.[3]

Primer Application: Mix equal parts of All-Bond 2 Primer A and Primer B. Apply 5

consecutive coats of the mixed primer to the enamel and dentin surfaces. Do not dry
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between coats.[3]

Solvent Evaporation: After the fifth coat, dry all primed surfaces for 5-6 seconds with an air

syringe to ensure complete removal of the solvent and any displaced water. The surface

should appear glossy.[3]

Adhesive Resin Application: Apply a thin layer of D/E (Dentin/Enamel) Resin over the primed

surfaces.

Light Curing: Light cure the adhesive resin for 20 seconds.

Restoration Placement: Proceed with the placement of the composite restorative material in

increments, light-curing each increment according to the manufacturer's instructions.

Visualizations

Preparation Etching Bonding Restoration

1. Cavity Preparation 2. Etch Enamel & Dentin (15s) 3. Rinse Thoroughly 4. Blot Dry (Leave Moist) 5. Mix Primers A & B 6. Apply 5 Coats of Primer 7. Air Dry (5-6s) 8. Apply D/E Resin 9. Light Cure (20s) 10. Place Composite

Click to download full resolution via product page

Caption: Standard workflow for the All-Bond 2 system.
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Check 1: Dentin Moisture

Check 2: Primer Application

Check 3: Solvent Evaporation

Check 4: Curing

Post-Operative Sensitivity Reported

Was dentin kept moist after rinsing?

Potential Cause:
Over-drying of dentin

No

Were 5 coats of primer applied
 without drying between coats?

Yes

Solution:
Review and refine application technique

Potential Cause:
Improper primer application

No

Was the primer layer thoroughly
 air-dried before curing?

Yes

Potential Cause:
Incomplete solvent evaporation

No

Was the adhesive adequately
 light-cured?

Yes

Potential Cause:
Incomplete polymerization

No

Yes

Click to download full resolution via product page

Caption: Troubleshooting logic for post-operative sensitivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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